(4-methanesulfonyl-1-methyl-1H-pyrrol-2-yl)methanol
Overview
Description
(4-Methanesulfonyl-1-methyl-1H-pyrrol-2-yl)methanol, commonly known as MSMP, is an organic compound belonging to the class of pyrrols. It is a colorless liquid with a strong sulfur-like odor and is soluble in water. MSMP has been studied extensively in recent years due to its potential applications in a wide range of fields, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
MSMP has been studied extensively in recent years due to its potential applications in a wide range of fields. It has been used as a starting material in the synthesis of a variety of organic compounds, including drugs, agrochemicals, and materials. It has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of heterocyclic compounds. In addition, MSMP has been studied for its potential applications in biochemistry and physiology.
Mechanism of Action
The mechanism of action of MSMP is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as an antioxidant, which may explain its potential applications in biochemistry and physiology.
Biochemical and Physiological Effects
MSMP has been studied for its potential applications in biochemistry and physiology. In laboratory studies, the compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to have antioxidant properties, which may explain its potential applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
MSMP is a useful compound for laboratory experiments due to its low cost and availability. However, there are some limitations to its use in laboratory experiments. For example, the compound is not very stable and is easily degraded by light and air. In addition, the compound is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of MSMP are numerous and the research into the compound is ongoing. The future directions of research for MSMP include further investigation into its mechanism of action, its potential applications in biochemistry and physiology, and its use as a starting material in the synthesis of a variety of organic compounds. Additionally, research into the stability and solubility of the compound could lead to further applications in laboratory experiments.
Synthesis Methods
MSMP can be synthesized by a number of different methods, including the Knoevenagel condensation, the Mitsunobu reaction, and the Claisen-Schmidt condensation. The Knoevenagel condensation is the most commonly used method for the synthesis of MSMP, which involves the reaction of a carboxylic acid and an aldehyde in the presence of a base. The Mitsunobu reaction is a more efficient method, which involves the reaction of an alcohol and an aldehyde in the presence of a phosphine and an acid. The Claisen-Schmidt condensation is a less common method, which involves the reaction of two esters in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-methanesulfonyl-1-methyl-1H-pyrrol-2-yl)methanol involves the reaction of 4-methanesulfonyl-1-methyl-1H-pyrrole-2-carbaldehyde with a reducing agent to form the corresponding alcohol.", "Starting Materials": [ "4-methanesulfonyl-1-methyl-1H-pyrrole-2-carbaldehyde", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-methanesulfonyl-1-methyl-1H-pyrrole-2-carbaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the product by column chromatography or recrystallization to obtain (4-methanesulfonyl-1-methyl-1H-pyrrol-2-yl)methanol." ] } | |
CAS RN |
2763777-15-5 |
Product Name |
(4-methanesulfonyl-1-methyl-1H-pyrrol-2-yl)methanol |
Molecular Formula |
C7H11NO3S |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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